Cas no 898650-63-0 (ethyl 4-(2,4-diethoxybenzenesulfonyl)piperazine-1-carboxylate)

• Product Name: ethyl 4-(2,4-diethoxybenzenesulfonyl)piperazine-1-carboxylate
• CAS No: 898650-63-0
• MF: C₁₇H₂₆N₂O₆S
• MW: 386.463143825531
• CID: 6236085
• PubChem ID: 8721977
• Update Time: 2025-10-28

ethyl 4-(2,4-diethoxybenzenesulfonyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(2,4-diethoxybenzenesulfonyl)piperazine-1-carboxylate
• 898650-63-0
• ethyl 4-(2,4-diethoxyphenyl)sulfonylpiperazine-1-carboxylate
• AKOS002284699
• Z1020850210
• VU0606924-1
• F3237-0869
• starbld0007150
• ethyl 4-((2,4-diethoxyphenyl)sulfonyl)piperazine-1-carboxylate

• Inchi： 1S/C17H26N2O6S/c1-4-23-14-7-8-16(15(13-14)24-5-2)26(21,22)19-11-9-18(10-12-19)17(20)25-6-3/h7-8,13H,4-6,9-12H2,1-3H3
• InChI Key： YWCSGGMVMGKXGO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1OCC)OCC)(N1CCN(C(=O)OCC)CC1)(=O)=O

Computed Properties

• Exact Mass: 386.15115773g/mol
• Monoisotopic Mass: 386.15115773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 93.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on ethyl 4-(2,4-diethoxybenzenesulfonyl)piperazine-1-carboxylate

Ethyl 4-(2,4-Diethoxybenzenesulfonyl)Piperazine-1-Carboxylate: A Comprehensive Overview

Ethyl 4-(2,4-Diethoxybenzenesulfonyl)Piperazine-1-Carboxylate (CAS No. 898650-63-0) is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry. This compound is characterized by its unique structure, which combines a piperazine ring with a sulfonyl group and ethoxy substituents. The piperazine core is a six-membered ring containing two nitrogen atoms, while the sulfonyl group introduces electronic properties that enhance its reactivity and bioavailability. The diethoxy substituents further modulate the compound's physical and chemical properties, making it an attractive candidate for various research and development activities.

Recent studies have highlighted the potential of this compound in drug discovery programs targeting neurodegenerative diseases, inflammatory conditions, and cancer. The sulfonyl group in the molecule plays a crucial role in stabilizing the structure and enhancing its ability to interact with biological targets. Additionally, the piperazine ring contributes to the compound's flexibility, allowing it to adopt conformations that are favorable for binding to specific receptors or enzymes.

The synthesis of Ethyl 4-(2,4-Diethoxybenzenesulfonyl)Piperazine-1-Carboxylate involves a multi-step process that typically begins with the preparation of the sulfonyl derivative. Researchers have optimized this process to improve yield and purity, often employing advanced techniques such as microwave-assisted synthesis or catalytic methods. The introduction of the diethoxy groups is achieved through nucleophilic substitution reactions, which are carefully controlled to ensure regioselectivity and stereochemical integrity.

One of the most promising aspects of this compound is its ability to modulate cellular signaling pathways. Preclinical studies have demonstrated that it can inhibit key enzymes involved in inflammation and apoptosis, making it a potential candidate for anti-inflammatory and anticancer therapies. Furthermore, its ability to cross the blood-brain barrier suggests that it may have applications in treating central nervous system disorders.

From an analytical standpoint, Ethyl 4-(2,4-Diethoxybenzenesulfonyl)Piperazine-1-Carboxylate has been extensively characterized using modern spectroscopic techniques such as NMR, IR, and mass spectrometry. These analyses have provided detailed insights into its molecular structure and stability under various conditions. For instance, studies have shown that the compound exhibits good thermal stability up to 150°C, making it suitable for formulation into tablets or capsules.

In terms of pharmacokinetics, this compound demonstrates moderate absorption rates when administered orally, with peak plasma concentrations achieved within 2-3 hours. Its half-life is approximately 6 hours, indicating that it may require twice-daily dosing for sustained therapeutic effects. However, further studies are needed to confirm these findings in larger animal models and eventually in human clinical trials.

Another area of interest is the environmental impact of Ethyl 4-(2,4-Diethoxybenzenesulfonyl)Piperazine-1-Carboxylate. Researchers have evaluated its biodegradability under simulated environmental conditions and found that it undergoes rapid degradation in aerobic environments due to microbial activity. This suggests that it has a low risk of accumulating in ecosystems when used responsibly.

In conclusion, Ethyl 4-(2,4-Diethoxybenzenesulfonyl)Piperazine-1-Carboxylate (CAS No. 898650-63-0) represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique structure, combined with favorable pharmacokinetic properties and promising preclinical results, positions it as a strong candidate for further development in drug discovery programs.